Cas no 85284-13-5 (Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester)

Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester structure
85284-13-5 structure
Product Name:Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester
CAS No:85284-13-5
MF:C24H46O6
MW:430.618448734283
CID:728310
PubChem ID:3020600
Update Time:2025-04-19

Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Dodecanedioic acid,1,12-bis(2-butoxyethyl) ester
    • bis(2-butoxyethyl) dodecanedioate
    • Inchi: 1S/C24H46O6/c1-3-5-17-27-19-21-29-23(25)15-13-11-9-7-8-10-12-14-16-24(26)30-22-20-28-18-6-4-2/h3-22H2,1-2H3
    • InChI Key: MASQEGKFFCANLK-UHFFFAOYSA-N
    • SMILES: O(CCOCCCC)C(CCCCCCCCCCC(=O)OCCOCCCC)=O

Computed Properties

  • Exact Mass: 430.32943918g/mol
  • Monoisotopic Mass: 430.32943918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 25
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 71.1Ų
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